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Compound of Interest

Compound Name: 2,7-Dihydroxy-9-fluorenone

Cat. No.: B1308586 Get Quote

An In-depth Technical Guide to 2,7-Dihydroxy-9-
fluorenone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and

biological properties of 2,7-Dihydroxy-9-fluorenone, a key intermediate in the synthesis of

various functional materials and pharmacologically active compounds.

Core Properties of 2,7-Dihydroxy-9-fluorenone
2,7-Dihydroxy-9-fluorenone is a polycyclic aromatic ketone with the chemical formula

C₁₃H₈O₃.[1][2] Its structure consists of a fluorenone backbone with two hydroxyl groups at the 2

and 7 positions.[2] This compound typically appears as a yellow to orange or brown-red

crystalline solid or powder.[2]

Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 2,7-Dihydroxy-9-
fluorenone.
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Property Value Source

Molecular Formula C₁₃H₈O₃ [1][2]

Molecular Weight 212.20 g/mol [1][3]

Appearance
Yellow to orange, brown-red

crystalline solid/powder
[2]

Melting Point 336-338 °C [1]

Boiling Point 444.5 ± 20.0 °C (Predicted) [4]

pKa 8.87 ± 0.20 (Predicted) [2]

Solubility

Limited solubility in water;

readily soluble in polar organic

solvents such as ethanol,

methanol, and dimethyl

sulfoxide (DMSO).[2]

Spectroscopic Data
Key spectroscopic data for the characterization of 2,7-Dihydroxy-9-fluorenone are provided

below.

Spectrum Data Source

Infrared (IR) (KBr)
ν (cm⁻¹): 3388.9, 3360.6 (O-

H), 1700.7 (C=O)
[1]

¹H NMR (300MHz, DMSO-d₆)

δ (ppm): 9.89 (s, 2H), 7.37 (d,

J=4.8Hz, 2H), 6.90 (dd, J=4.9,

2.4Hz, 2H), 6.86 (d, J=2.4Hz,

2H)

[1]

ESI-MS m/z: 211.0 [M+H]⁺ [1]

Synthesis and Experimental Protocols
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2,7-Dihydroxy-9-fluorenone is an important synthetic intermediate. Several methods for its

preparation have been reported, primarily through the cyclization of biphenyl derivatives or

functional group manipulation of the fluorene core.

Synthesis from Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-
carboxylate
This protocol describes a high-yield synthesis via intramolecular cyclization.[1]

Experimental Protocol:

Reaction Setup: A mixture of Methyl 4,4'-dihydroxy-[1,1'-biphenyl]-2-carboxylate (50 g, 0.20

mol), zinc chloride (ZnCl₂, 50 g, 0.37 mol), and polyphosphoric acid (PPA, 33 mL) is

prepared in a suitable reaction vessel.[1]

Reaction Conditions: The reaction mixture is stirred at a temperature of 110-120 °C for 2

hours.[1]

Work-up and Isolation: Upon completion, the reaction is cooled to room temperature. Water

(500 mL) is slowly added to the mixture to precipitate the product.[1]

Purification: The resulting precipitate is collected by filtration and dried to yield 2,7-
dihydroxy-9-fluorenone as a reddish-brown crystalline powder. The reported yield for this

method is 95%.[1]

Synthesis of Tilorone from 2,7-Dihydroxy-9-fluorenone
A primary application of 2,7-Dihydroxy-9-fluorenone is its use as a precursor for the synthesis

of Tilorone, an antiviral agent and interferon inducer.[5]

Experimental Protocol:

Reaction Setup: In a 250 mL round-bottom flask equipped with a stir bar, combine 2,7-

dihydroxy-9H-fluorenone (1 g), 2-bromo-N,N-diethylethylamine hydrobromide (4.55 g), and

potassium hydroxide (KOH, 2.26 g).[6]

Solvent Addition: Add 15 mL of acetonitrile and 3.2 mL of distilled water to the flask.[6]
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Reaction Conditions: The reaction mixture is vigorously stirred and heated to reflux for 20

hours.[6]

Work-up and Isolation: After cooling to room temperature, the reaction mixture is poured into

water and extracted with diethyl ether (Et₂O).[6]

Purification: The combined organic layers are dried over sodium sulfate (Na₂SO₄), and the

solvent is evaporated under reduced pressure to yield Tilorone.[6]

Applications and Biological Relevance
2,7-Dihydroxy-9-fluorenone is a versatile building block in several fields:

Pharmaceutical Synthesis: It is a crucial intermediate in the synthesis of Tilorone, an orally

active interferon inducer with broad-spectrum antiviral activity.[5] It is also a precursor for

other potential therapeutic agents, including antispasmodics.[7]

Materials Science: The fluorenone core is utilized in the production of functional polymers.

These materials are used in the development of organic semiconductors and in the

fabrication of organic solar cells for photovoltaic applications.[2]

Liquid Crystals: Alkylation of the hydroxyl groups leads to the formation of 2,7-dialkoxy-9-

fluorenones, which have been studied for their liquid crystal properties.[5]

Experimental Workflow Visualization
The following diagram illustrates the synthetic pathway from 2,7-Dihydroxy-9-fluorenone to

the antiviral drug Tilorone.

Caption: Synthetic workflow for the preparation of Tilorone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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